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Compound of Interest

Compound Name: Pyruvic acid-13C,d4

Cat. No.: B12403131 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of Pyruvic acid-13C,d4, a valuable isotopically labeled compound used in metabolic

research. Adherence to these procedures will minimize risks and ensure a safe laboratory

environment.

Pyruvic acid-13C,d4, like its unlabeled counterpart, is a corrosive and combustible liquid that

demands careful handling.[1] It can cause severe skin burns and serious eye damage.[1][2][3]

[4] The information presented here is compiled from various safety data sheets (SDS) to

provide a comprehensive operational and disposal plan.

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment required when

handling Pyruvic acid-13C,d4.
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Body Part PPE Specification Rationale

Eyes/Face

Tightly fitting safety goggles

with side-shields, and a face

shield (8-inch minimum).

To protect against splashes

which can cause severe eye

damage and blindness.[4][5]

Skin

Chemical-resistant gloves

(inspected prior to use), and

fire/flame resistant and

impervious clothing.

To prevent skin contact which

can cause severe burns.[5][6]

[7]

Respiratory

Use in a well-ventilated area. If

exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate cartridge.

To avoid inhalation of vapors,

which can be irritating to the

respiratory tract.[5][7][8]

Body

Appropriate protective clothing,

safety shower, and eyewash

station readily available.

To provide immediate

decontamination in case of

accidental exposure.[5][6][8]

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area, away from heat,

sparks, and open flames.[5][6]

The recommended storage temperature is typically -20°C or -80°C; always refer to the

supplier's instructions.[1][9]

Protect from light, air, and moisture.[1][10]

Store in a designated corrosives area.[6]
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2. Handling and Use:

All handling of Pyruvic acid-13C,d4 should be conducted in a well-ventilated laboratory,

preferably within a chemical fume hood.

Ensure that an eyewash station and safety shower are in close proximity to the workstation.

[5][6]

Wear all the personal protective equipment detailed in the table above.

Avoid all personal contact, including inhalation of vapors.[8]

Do not allow clothing wet with the material to stay in contact with the skin.[8]

When preparing solutions, always add the acid to the solvent slowly.

3. Accidental Release Measures:

In case of a spill, evacuate the area immediately.

Wear full protective equipment, including respiratory protection.

Contain the spill using an inert absorbent material such as sand, diatomaceous earth, or

acid-binding agents.[2]

Collect the absorbed material into a suitable container for disposal.

Ventilate the affected area.

Prevent the spill from entering drains or waterways.[2][3]

4. First Aid Measures:

If on skin: Immediately flush the affected area with plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek immediate medical attention.[4][5][6][8]

If in eyes: Immediately flush the eyes with plenty of running water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[3][5][8]
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If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[5][7][8]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3][4][5][7]

Disposal Plan
All waste containing Pyruvic acid-13C,d4 must be treated as hazardous waste.

Collect waste in a clearly labeled, sealed container.

Dispose of the waste through a licensed disposal company.[4] Do not dispose of it down the

sink unless local regulations and the specific product's SDS explicitly permit it after

neutralization.[11]

Contaminated materials, such as absorbent pads and gloves, must also be disposed of as

hazardous waste.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling Pyruvic acid-13C,d4
from receipt to disposal.
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Caption: Workflow for the safe handling of Pyruvic acid-13C,d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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